Cyanamide, (5-methyl-2-benzothiazolyl)-(9CI)

• CAS RN: 119283-91-9
• Molecular Formula: C9H7N3S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: (5-methyl-1,3-benzothiazol-2-yl)cyanamide
• InChI: InChI=1S/C9H7N3S/c1-6-2-3-8-7(4-6)12-9(13-8)11-5-10/h2-4H,1H3,(H,11,12)
• InChI Key: GWELHNHIOCHVEN-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)SC(=N2)NC#N
• synonyms: Cyanamide, (5-methyl-2-benzothiazolyl)- (9CI)

Description

Cyanamide, (5-methyl-2-benzothiazolyl)-(9CI) is an organic compound that has been extensively studied for its various applications in scientific research. It is a white crystalline powder that is soluble in water and has a melting point of 148-150°C. Cyanamide is a versatile compound that has been used in the synthesis of various compounds and has been found to have significant biochemical and physiological effects.

Mechanism of Action

Cyanamide is a reactive compound that can undergo various chemical reactions. It has been found to act as an inhibitor of the enzyme aldehyde dehydrogenase, which is involved in the metabolism of alcohol. This makes it a potential treatment for alcoholism. Cyanamide has also been found to have antifungal and antibacterial properties.
Biochemical and Physiological Effects:
Cyanamide has been found to have various biochemical and physiological effects. It has been shown to increase the production of collagen, which is important for wound healing. It has also been found to increase the activity of certain enzymes involved in the metabolism of carbohydrates and fats. Cyanamide has also been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

Cyanamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is readily available. It is also stable under normal laboratory conditions. However, cyanamide can be hazardous if not handled properly, and it can react with other compounds to produce toxic fumes.

Future Directions

There are several future directions for the study of cyanamide. One area of research is the development of new synthetic routes for the compound. Another area of research is the study of its potential as a treatment for alcoholism. Cyanamide has also been found to have potential as an antifungal and antibacterial agent, and further research in this area is warranted. Additionally, the study of its antioxidant properties may lead to the development of new therapies for the treatment of various diseases.
In conclusion, cyanamide is a versatile compound that has been extensively studied for its various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The continued study of cyanamide may lead to the development of new therapies for various diseases and the production of new compounds with important applications in industry.

Synthesis Methods

Cyanamide can be synthesized in various ways, including the reaction of calcium cyanamide with sulfuric acid. Another method involves the reaction of urea with calcium oxide, followed by the addition of ammonium sulfate. The resulting compound is then treated with sulfuric acid to yield cyanamide.

Scientific Research Applications

Cyanamide has been studied extensively for its various applications in scientific research. It has been found to be useful in the synthesis of various compounds, including pharmaceuticals, pesticides, and herbicides. It has also been used in the production of synthetic fibers and resins.